2-{[4-(2-hydroxyethyl)-1-piperazinyl]methyl}-4-quinazolinol

• IUPAC Name: 2-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C15H20N4O2/c20-10-9-18-5-7-19(8-6-18)11-14-16-13-4-2-1-3-12(13)15(21)17-14/h1-4,20H,5-11H2,(H,16,17,21)
• InChI Key: GWTBXQQPVRNIPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol

Description

2-{[4-(2-hydroxyethyl)-1-piperazinyl]methyl}-4-quinazolinol is a compound that has been of interest to scientific researchers due to its potential applications in medical and pharmaceutical research. This compound is commonly referred to as HEQ, and it has been found to have various biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of HEQ involves the inhibition of protein kinase activity, which is important for the regulation of various cellular processes. HEQ has been found to inhibit the activity of several protein kinases, including AKT, which is involved in cell survival and proliferation, and ERK, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects
HEQ has been found to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells and the inhibition of angiogenesis, which is important for the growth and spread of tumors. HEQ has also been found to have anti-inflammatory and antioxidant properties, which make it a promising candidate for further investigation in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

HEQ has several advantages for use in lab experiments, including its ability to inhibit protein kinase activity and induce apoptosis in cancer cells. However, there are also limitations to the use of HEQ in lab experiments, including its potential toxicity and the need for further investigation into its safety and efficacy.

Future Directions

There are several future directions for research on HEQ, including the investigation of its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. Further research is also needed to investigate the safety and efficacy of HEQ, as well as its potential interactions with other drugs and compounds. Additionally, the development of new synthesis methods for HEQ may also be of interest to researchers in the field.

Scientific Research Applications

HEQ has been studied extensively in scientific research for its potential applications in medical and pharmaceutical research. This compound has been found to have a variety of biochemical and physiological effects, including the inhibition of protein kinase activity and the induction of apoptosis in cancer cells.